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Compound of Interest

Compound Name: Tubulin polymerization-IN-12

Cat. No.: B12389017

This document provides crucial safety protocols and detailed disposal procedures for Tubulin
Polymerization-IN-12, also identified as Tubulin Polymerization Inhibitor Il. The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and environmental protection.

I. Compound Identification and Properties

Proper identification is the first step in safe chemical handling. Below is a summary of the key
identifiers and physical/chemical properties of Tubulin Polymerization-IN-12.
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Property Value Source

(E)-1,3-Dihydro-6-methoxy-3-
. (3,4,5-
Chemical Name _ _ [1]
trimethoxybenzylidene)-1H-

indol-2-one

Tubulin Polymerization

Synonyms Inhibitor II Hiz]
CAS Number 1151995-69-5 [1][2]
Molecular Formula C19H19NOs [1]
Molecular Weight 341.36 g/mol [1][2]
Form Solid [1]
Color Yellow [1]
Solubility DMSO: 10 mg/mL [1]
Storage Temperature 2-8°C, protect from light [11[3]
Storage Class 11 - Combustible Solids [1]
Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]
Partition Coefficient (log Pow) ~2.3 at 25°C [1]

ll. Hazard Assessment and Safety Precautions

According to the Safety Data Sheet (SDS), Tubulin Polymerization-IN-12 is not classified as a
hazardous substance or mixture under GHS. However, it is designated as a combustible solid
and is highly hazardous to water (WGK 3). Therefore, stringent precautions are necessary to
prevent environmental release and ensure personal safety.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical goggles.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.
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» Skin and Body Protection: A lab coat is mandatory.

Handling:

Avoid generating dust.

Handle in a well-ventilated area.

Wash hands thoroughly after handling.

Change contaminated clothing promptly.

lll. Step-by-Step Disposal Procedure

The primary principle for the disposal of Tubulin Polymerization-IN-12 is to prevent its entry
into drains and waterways due to its high water hazard classification. All waste must be
managed as hazardous chemical waste.

Step 1: Waste Segregation
e Do not mix Tubulin Polymerization-IN-12 waste with other waste streams.

o Keep it separate from aqueous, halogenated, and non-halogenated solvents unless it is
dissolved in one of them as part of an experimental protocol.

Step 2: Containerization
e Use a dedicated, properly labeled hazardous waste container.

e The container must be made of a material compatible with the waste (e.g., a high-density
polyethylene (HDPE) container for the solid or a compatible container for solutions).

o Ensure the container has a tightly fitting lid to prevent spills and evaporation.
Step 3: Labeling
o Clearly label the waste container with "Hazardous Waste."

e The label must include:
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o The full chemical name: "Tubulin Polymerization-IN-12" or "Tubulin Polymerization
Inhibitor 11"

o CAS Number: "1151995-69-5"
o The approximate concentration and quantity of the waste.
o The date the waste was first added to the container.

o The relevant hazard warnings (e.g., "Combustible Solid," "Hazardous to the Aquatic
Environment").

Step 4: Storage

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

e Ensure the storage area is away from sources of ignition and is well-ventilated.
e Provide secondary containment to capture any potential leaks.
Step 5: Disposal Request

e Once the container is full or is ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to arrange for a hazardous waste pickup.

e Do not attempt to dispose of this chemical down the drain or in regular trash.

IV. Experimental Protocol Context: In Vitro Tubulin
Polymerization Assay

Understanding the context in which Tubulin Polymerization-IN-12 is used helps in anticipating
the nature of the waste generated. A common application is in in vitro tubulin polymerization
assays to assess its inhibitory effects.

Methodology:
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» Reagent Preparation: A stock solution of Tubulin Polymerization-IN-12 is typically prepared
in an organic solvent like DMSO.

e Reaction Mixture: The inhibitor stock solution is diluted to various concentrations in a
polymerization buffer containing purified tubulin and GTP.

» Polymerization Monitoring: The mixture is incubated at 37°C, and tubulin polymerization is
monitored over time by measuring the increase in absorbance at 350 nm using a

spectrophotometer.

» Waste Generation: The resulting waste will be an aqueous buffer solution containing the
tubulin protein, GTP, DMSO, and Tubulin Polymerization-IN-12. This entire mixture should
be collected as hazardous waste.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of Tubulin Polymerization-IN-12 waste.
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Disposal Workflow for Tubulin Polymerization-IN-12

Waste Generation

Start: Experiment Complete

Waste Generated
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Waste Handling & Segregation

Is the waste solid?

Collect solid waste in a Collect solution waste in a
dedicated container. dedicated, compatible container.

X\t:iner Manag'e/é

Label Container:
- Hazardous Waste
- Chemical Name & CAS
- Hazards (Combustible, Water Hazard)
- Date

;

Securely seal the container.

Storage & Disposal

Store in designated satellite
accumulation area with
secondary containment.

:

Contact Environmental Health
& Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Tubulin Polymerization-IN-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guide for Tubulin
Polymerization-IN-12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238901 7#tubulin-polymerization-in-12-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12389017?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=EMD_BIO-654164&DocumentType=MSD&DocumentId=654164_SDS_AU_EN.PDF&DocumentUID=354590451&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-654164&DocumentType=MSD&DocumentId=654164_SDS_CA_Z8.PDF&DocumentUID=354591217&Language=Z8&Country=CA&Origin=SERP
https://www.merckmillipore.com/KR/ko/product/Tubulin-Polymerization-Inhibitor-II,EMD_BIO-654164
https://www.benchchem.com/product/b12389017#tubulin-polymerization-in-12-proper-disposal-procedures
https://www.benchchem.com/product/b12389017#tubulin-polymerization-in-12-proper-disposal-procedures
https://www.benchchem.com/product/b12389017#tubulin-polymerization-in-12-proper-disposal-procedures
https://www.benchchem.com/product/b12389017#tubulin-polymerization-in-12-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12389017?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

